
Topic: Commercial Suppliers and Technical
Profile of 3-Fluorocyclobutane-1-carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Fluorocyclobutane-1-carbonitrile

Cat. No.: B2522521 Get Quote

Executive Summary
3-Fluorocyclobutane-1-carbonitrile is a valuable building block in medicinal chemistry, prized

for the introduction of the three-dimensional fluorocyclobutane scaffold into drug candidates.

This moiety can significantly influence a molecule's physicochemical properties, such as

lipophilicity and metabolic stability, which are critical in drug design. This guide provides a

comprehensive overview of this compound, including its chemical properties, a curated list of

commercial suppliers, essential safety and handling protocols, and its applications in research.

Furthermore, it outlines a practical workflow for supplier selection and initial quality assessment

to ensure the integrity of research outcomes.

Introduction to 3-Fluorocyclobutane-1-carbonitrile
The strategic incorporation of fluorine and three-dimensional (3D) structural motifs are

established strategies in modern drug discovery to enhance pharmacological properties. The

cyclobutane ring, an underrepresented scaffold, offers a desirable 3D geometry that departs

from the flat, aromatic structures common in historical fragment libraries.[1] 3-
Fluorocyclobutane-1-carbonitrile (CAS No: 1552638-51-3) serves as a key intermediate for

accessing this desirable chemical space.[2][3] Its structure, featuring a nitrile group for further

chemical elaboration and a fluorine atom to modulate electronic and metabolic characteristics,

makes it a versatile reagent for synthesizing more complex molecules and libraries for

fragment-based drug discovery (FBDD).[1]
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Physicochemical Properties and Specifications
A thorough understanding of a reagent's properties is fundamental to its effective use in

synthesis and research. The key identifiers and physicochemical characteristics of 3-
Fluorocyclobutane-1-carbonitrile are summarized below.

Property Value Source(s)

CAS Number 1552638-51-3 [2][3]

Molecular Formula C₅H₆FN [2][3][4]

Molecular Weight 99.11 g/mol [2][3]

Appearance Liquid [3]

Purity Typically ≥95% or ≥98% [2][3]

IUPAC Name
3-fluorocyclobutane-1-

carbonitrile
[3]

Synonyms
Cyclobutanecarbonitrile, 3-

fluoro-
[3]

Monoisotopic Mass 99.048 g/mol [3][4]

Topological Polar Surface Area 23.8 Å² [3]

XLogP3 0.8 [3]

Commercial Suppliers of 3-Fluorocyclobutane-1-
carbonitrile
The accessibility of this building block from commercial sources is critical for research

timelines. The following table lists several suppliers. Researchers are advised to request a

Certificate of Analysis (CoA) for lot-specific purity and data before purchase.
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Supplier
Product/Catalog
No.

Purity
Available
Quantities

Appretech Scientific APT000512 ≥98% Inquiry-based

CymitQuimica

(Indagoo)
IN-DA001NRE 95% 100mg, 250mg, 1g

Apollo Scientific PC908417 ≥95% Inquiry-based

Biosynth 3D-CMC63851 ≥95% Inquiry-based

ChemUniverse P50030 Not specified Inquiry-based

Note: Availability and product specifications are subject to change. It is recommended to verify

details directly with the supplier.

Safety, Handling, and Storage
Proper handling and storage are paramount for laboratory safety and maintaining the chemical

integrity of the compound.

Hazard Identification: 3-Fluorocyclobutane-1-carbonitrile is associated with the following

hazards:

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[3][6]

H319: Causes serious eye irritation.[3][6]

H335: May cause respiratory irritation.[3][6]

Recommended Precautionary Measures:

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3][6]

P261: Avoid breathing fumes, gas, mist, vapors, or spray.[6]

P264: Wash skin thoroughly after handling.[5][6]
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Storage Conditions:

Store at room temperature in a dry, well-ventilated place.[3][7]

Keep the container tightly closed.[6]

Applications in Research and Drug Development
While direct literature on the biological activity of 3-Fluorocyclobutane-1-carbonitrile is

sparse, its value lies in its role as a precursor to more complex molecules. The

fluorocyclobutane motif is of significant interest in medicinal chemistry.

A prominent example illustrating the utility of this scaffold is [¹⁸F]1-amino-3-fluorocyclobutane-1-

carboxylic acid (FACBC), a synthetic amino acid analogue used as a radiotracer for Positron

Emission Tomography (PET) imaging.[8][9][10][11][12] FACBC has shown efficacy in imaging

brain tumors, including glioblastomas, by leveraging the increased amino acid transport

characteristic of many cancer cells.[8][11][13]

The synthesis of FACBC and other derivatives demonstrates the chemical utility of the

fluorocyclobutane core.[8][14] The nitrile group of 3-Fluorocyclobutane-1-carbonitrile can be

readily converted to other functional groups, such as carboxylic acids or amines, providing a

gateway to a wide range of derivatives for screening and lead optimization in drug discovery

programs.

Workflow: Supplier Vetting and Initial Quality
Assessment
Ensuring the quality of starting materials is a critical, non-negotiable step in research that

validates all subsequent results. The following protocol outlines a systematic approach to

selecting a supplier and verifying the integrity of 3-Fluorocyclobutane-1-carbonitrile upon

receipt.
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Objective: To select a reliable supplier and confirm the identity and purity of the purchased

chemical to ensure its suitability for planned experiments.

Methodology:

Part A: Supplier Selection

Initial Screening: Identify potential suppliers based on the information in Section 3 of this

guide and internal procurement databases.

Technical Data Review: Request a Certificate of Analysis (CoA) and Safety Data Sheet

(SDS) from each shortlisted supplier.

Causality: The CoA provides lot-specific data on purity (typically by HPLC or GC) and

identity (e.g., by ¹H NMR), which is more reliable than general catalog information. The

SDS is essential for a proper risk assessment.[3][5][6]

Comparative Analysis: Create a decision matrix comparing suppliers based on purity, cost,

available quantity, and lead time. Prioritize suppliers providing comprehensive analytical

data.

Final Selection: Choose the supplier that best balances quality, availability, and cost for the

project's needs.
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Caption: Supplier Selection and Qualification Workflow.

Part B: Incoming Material Quality Control
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Documentation Check: Upon receipt, verify that the container label matches the order details

and the provided CoA.

Visual Inspection: Examine the material's physical state (should be a liquid) and check for

any signs of contamination or container damage.[3]

Identity Confirmation (¹H NMR): a. Prepare a sample by dissolving a small amount of the

material in a suitable deuterated solvent (e.g., CDCl₃). b. Acquire a ¹H NMR spectrum. c.

Expected Result: The spectrum should be consistent with the structure of 3-
fluorocyclobutane-1-carbonitrile. Look for characteristic multiplets in the aliphatic region

corresponding to the cyclobutane ring protons. The integration should match the expected

proton count.

Causality: NMR is a primary technique for structural elucidation. This step confirms that

the supplier has sent the correct molecule, preventing the use of incorrect starting

materials which would invalidate experimental results.

Purity Assessment (Optional but Recommended): a. If purity is critical (e.g., for catalysis or

cGMP synthesis), perform Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC) analysis. b. Compare the purity result with the specification on the

supplier's CoA.

Causality: This provides an independent verification of the material's purity, ensuring that

impurities do not interfere with subsequent reactions or biological assays.

Final Approval: If the material passes all checks, formally approve it for use in the laboratory

and store it under the recommended conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://cymitquimica.com/products/IN-DA001NRE/3-fluorocyclobutane-1-carbonitrile/
https://www.benchchem.com/product/b2522521?utm_src=pdf-body
https://www.benchchem.com/product/b2522521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


{3-Fluorocyclobutane-1-carbonitrile | C₅H₆FN | CAS: 1552638-51-3}

Purity (≥95-98%)
- Ensures reaction stoichiometry

- Avoids side products
- Key for reproducibility

affects

Structural Identity
- Confirmed by NMR, MS

- Guarantees correct starting material
- Prevents invalid resultsverified by

Handling & Storage
- Store in dry, well-ventilated area

- Prevents degradation
- Ensures long-term viability

maintained by

Safety Profile (SDS)
- Irritant (skin, eye, respiratory)

- Requires PPE (gloves, goggles)
- Ensures researcher safety

defined by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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